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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354

In-Depth Technical Guide: 3-Fluoro-4-
methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 3-Fluoro-4-methylaniline, a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][2] Its strategic functionalization with a fluorine
atom and a methyl group on the aniline scaffold makes it a versatile building block in medicinal
chemistry and material science.

Core Physicochemical Data

The essential molecular properties of 3-Fluoro-4-methylaniline are summarized in the table
below. These values are critical for reaction planning, stoichiometric calculations, and analytical
characterization.
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Parameter Value Reference
Molecular Formula C7HsFN [1112][3][4]
Molecular Weight 125.15 g/mol [1][2]
Alternate Molecular Weight 125.14 g/mol [3]
CAS Number 452-77-7 [1][2][3]
Appearance Light yellow to brown powder 2]

or lump
Melting Point 30-32 °C [5]
Boiling Point 93 °C at 12 mmHg [11[2]
Density 1.093 g/mL at 25 °C [1][5]

Experimental Protocols

Detailed experimental methodologies for the synthesis and characterization of 3-Fluoro-4-
methylaniline are crucial for reproducible research. A representative synthetic protocol is
outlined below.

Synthesis of 3-Fluoro-4-methylaniline from 2-Fluoro-4-nitrotoluene:

A common laboratory-scale synthesis involves the reduction of 2-fluoro-4-nitrotoluene. In a
typical procedure, 2-fluoro-4-nitrotoluene is dissolved in a suitable solvent, such as freshly
distilled toluene. A reducing agent, for instance, a combination of indium triiodide (Inls) and
1,1,3,3-tetramethyldisiloxane (TMDS), is then added to the solution. The reaction mixture is
stirred at an elevated temperature, for example, 60 °C, and the progress is monitored using
thin-layer chromatography (TLC). Upon completion, the reaction is quenched with an aqueous
solution of sodium bicarbonate. The product is then extracted with an organic solvent like ethyl
acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure. The resulting crude product is purified by silica gel
column chromatography to yield pure 3-fluoro-4-methylaniline.[6]

Logical Relationships
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The relationship between the common name of the compound, its empirical formula, and its
calculated molecular weight is fundamental. This hierarchy is visualized in the following
diagram.

3-Fluoro-4-methylaniline

has formula

C7H8FN

has molecular weight of

125.15 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361354#3-fluoro-4-methylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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